(3Z)-3-[[4-[methyl-[2-(4-methylpiperazin-1-yl)acetyl]amino]anilino]-phenylmethylidene]-2-oxo-1H-indole-6-carboxylic acid

• IUPAC Name: (3Z)-3-[[4-[methyl-[2-(4-methylpiperazin-1-yl)acetyl]amino]anilino]-phenylmethylidene]-2-oxo-1H-indole-6-carboxylic acid
• InChI: InChI=1S/C30H31N5O4/c1-33-14-16-35(17-15-33)19-26(36)34(2)23-11-9-22(10-12-23)31-28(20-6-4-3-5-7-20)27-24-13-8-21(30(38)39)18-25(24)32-29(27)37/h3-13,18,31H,14-17,19H2,1-2H3,(H,32,37)(H,38,39)/b28-27-
• InChI Key: KEHNCEDHZGQSNP-DQSJHHFOSA-N
• Canonical SMILES: CN1CCN(CC1)CC(=O)N(C)C2=CC=C(C=C2)NC(=C3C4=C(C=C(C=C4)C(=O)O)NC3=O)C5=CC=CC=C5
• Isomeric SMILES: CN1CCN(CC1)CC(=O)N(C)C2=CC=C(C=C2)N/C(=C\3/C4=C(C=C(C=C4)C(=O)O)NC3=O)/C5=CC=CC=C5
• Molecular Formula: C30H31N5O4
• Molecular Weight: 525.6 g/mol

Description

(3Z)-3-[[4-[methyl-[2-(4-methylpiperazin-1-yl)acetyl]amino]anilino]-phenylmethylidene]-2-oxo-1H-indole-6-carboxylic acid, also known by its chemical name, is a compound with the molecular formula C30H31N5O4 and a molecular weight of 525.6 g/mol . This compound is known for its high purity, typically exceeding 98%

Scientific Research Applications

(3Z)-3-[[4-[methyl-[2-(4-methylpiperazin-1-yl)acetyl]amino]anilino]-phenylmethylidene]-2-oxo-1H-indole-6-carboxylic acid has a wide range of scientific research applications. In chemistry, it is used as a reagent in various organic synthesis reactions. In biology and medicine, it has been studied for its potential therapeutic effects and interactions with biological targets. Industrially, it is used in the development of new materials and chemical processes . Its unique chemical properties make it a valuable tool in research and development across multiple disciplines.

Preparation Methods

The synthesis of (3Z)-3-[[4-[methyl-[2-(4-methylpiperazin-1-yl)acetyl]amino]anilino]-phenylmethylidene]-2-oxo-1H-indole-6-carboxylic acid involves several steps, including the use of specific reagents and reaction conditions. While detailed synthetic routes are proprietary, general methods involve the formation of the core structure through a series of organic reactions, followed by purification to achieve high purity. Industrial production methods often involve large-scale synthesis using optimized reaction conditions to ensure consistency and yield.

Chemical Reactions Analysis

(3Z)-3-[[4-[methyl-[2-(4-methylpiperazin-1-yl)acetyl]amino]anilino]-phenylmethylidene]-2-oxo-1H-indole-6-carboxylic acid undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions can introduce different functional groups into the molecule .

Mechanism of Action

The mechanism of action of (3Z)-3-[[4-[methyl-[2-(4-methylpiperazin-1-yl)acetyl]amino]anilino]-phenylmethylidene]-2-oxo-1H-indole-6-carboxylic acid involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context. Detailed studies have shown that it can influence various biochemical processes, making it a versatile compound for research .

Comparison with Similar Compounds

(3Z)-3-[[4-[methyl-[2-(4-methylpiperazin-1-yl)acetyl]amino]anilino]-phenylmethylidene]-2-oxo-1H-indole-6-carboxylic acid can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with comparable molecular structures and chemical properties. For instance, compounds with similar molecular weights and functional groups may exhibit similar reactivity and applications. this compound stands out due to its high purity and specific interactions with biological targets, which may not be observed in other compounds .